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Compound of Interest

5-Fluoro-2-hydroxybenzaldehyde
Compound Name:

oxime
CAS No.: 2059178-06-0; 91407-40-8
Cat. No.: B2953579

Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
and analytical significance of 2,4-Diamino-6-chloropyrimidine 3-oxide. While the initial inquiry
referenced CAS number 52220-86-9, extensive database cross-referencing has identified the
correct and active CAS Registry Number for this compound as 35139-67-4. This document will
proceed with the validated CAS number. This guide is intended to serve as a critical resource
for professionals engaged in pharmaceutical development, quality control, and synthetic
chemistry, offering in-depth insights into the molecule's characteristics and its role as a
significant impurity in the synthesis of Minoxidil.

Chemical Identity and Molecular Structure

2,4-Diamino-6-chloropyrimidine 3-oxide is a heterocyclic organic compound with a pyrimidine
core. The structural uniqueness of this molecule lies in the N-oxide functional group at the 3-
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position of the pyrimidine ring, which significantly influences its chemical properties and
reactivity.

Systematic and Common Names

e Systematic Name: 2,4-Diamino-6-chloropyrimidine 3-oxide[1]

e Common Synonyms: 6-Chloro-2,4-diaminopyrimidine 3-oxide, 2,4-Diamino-6-
chloropyrimidine 3-N-oxide, Minoxidil EP Impurity A[2]

Molecular Formula and Weight

The elemental composition of the molecule is represented by the formula C4H5CIN40O. Based
on this, the key molecular weight parameters are tabulated below.

Parameter Value

Molecular Formula C4H5CIN40
Molecular Weight 160.56 g/mol
Monoisotopic Mass 160.0155 Da

Structural Representation

The two-dimensional structure of 2,4-Diamino-6-chloropyrimidine 3-oxide is depicted below,
illustrating the arrangement of its constituent atoms and functional groups.

Caption: 2D structure of 2,4-Diamino-6-chloropyrimidine 3-oxide.

Physicochemical Properties and Identifiers

A comprehensive understanding of the physicochemical properties of 2,4-Diamino-6-
chloropyrimidine 3-oxide is essential for its handling, analysis, and application in a research or
industrial setting.

Key Identifiers
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The following table summarizes the primary identifiers for this compound, facilitating its
unambiguous identification across various databases and regulatory documents.

Identifier Value

CAS Number 35139-67-4

EC Number 609-076-5

nChi INChl=1S/C4H5CIN40O/c5-2-1-3(6)9(10)4(7)8-
2/h1H,6H2,(H2,7,8)

InChlKey CFHPTZFRFWGDPD-UHFFFAOYSA-N

Canonical SMILES Nclcc(Chnc(N)[n+]1[O-]

Physical and Chemical Properties

While extensive experimental data on the physical properties of this specific compound is not
widely published, its structural features suggest it is a solid at room temperature with some
degree of polarity conferred by the amino and N-oxide groups.|[2]

Role in Pharmaceutical Analysis and Drug
Development

The primary significance of 2,4-Diamino-6-chloropyrimidine 3-oxide in the pharmaceutical
industry is its classification as a process impurity in the synthesis of Minoxidil.[2][3] Minoxidil is
a widely used medication for the treatment of hypertension and androgenetic alopecia.

Impurity Profiling in Minoxidil Synthesis

The manufacturing process of active pharmaceutical ingredients (APIs) such as Minoxidil can
lead to the formation of structurally related impurities. Regulatory bodies worldwide mandate
the identification, quantification, and control of such impurities to ensure the safety and efficacy
of the final drug product. 2,4-Diamino-6-chloropyrimidine 3-oxide is a known impurity that must
be monitored during the quality control of Minoxidil.[3]

The workflow for impurity profiling in this context can be visualized as follows:
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Quality Control and Impurity Analysis

2,4-Diamino-6-chloropyrimidine
3-oxide (Impurity A)

Click to download full resolution via product page

Caption: Workflow for impurity profiling of Minoxidil.

Safety and Handling

As with any chemical substance, proper safety precautions should be observed when handling
2,4-Diamino-6-chloropyrimidine 3-oxide. A comprehensive Safety Data Sheet (SDS) should be
consulted prior to use. General safety recommendations include:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

¢ Ventilation: Use in a well-ventilated area to avoid inhalation of dust.

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam in the
event of a fire.[4]

Conclusion

2,4-Diamino-6-chloropyrimidine 3-oxide, correctly identified by CAS number 35139-67-4, is a
molecule of significant interest to the pharmaceutical industry, primarily due to its role as a
process impurity in the synthesis of Minoxidil. A thorough understanding of its molecular
structure, properties, and analytical detection is crucial for ensuring the quality and safety of
this widely used therapeutic agent. This guide provides a foundational understanding of this
compound for researchers and professionals in drug development and quality assurance.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2953579/docs?utm_src=pdf-body-img#in-depth-technical-guide-2-4-diamino-6-chloropyrimidine-3-oxide
https://www.echemi.com/sds/2-6-diamino-4-chloropyrimidine-1-oxide-pd180521145104.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2953579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

¢ CAS Common Chemistry. 2,4-Diamino-6-chloropyrimidine 3-oxide. [Link]

¢ European Chemicals Agency (ECHA). 2,4-Pyrimidinediamine, 6-chloro-, 3-oxide. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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